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Compound of Interest

Compound Name: Red 28

CAS No.: 1342-88-7

Cat. No.: B1172332

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential

information and procedural steps for the proper disposal of Red 28, also known as D&C Red

No. 28 or CI 45410. While Red 28 is not classified as a hazardous substance under the

Globally Harmonized System (GHS), adherence to good industrial hygiene and safety practices

is crucial.[1]

Safety and Handling Summary
The following table summarizes key safety and handling information for Red 28.
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Parameter Information Source

GHS Classification Not classified as hazardous [1]

Potential Health Hazards

May cause eye, skin, and

inhalation irritation. May be

harmful if swallowed.

[1][2]

Personal Protective Equipment

(PPE)

Safety glasses, gloves, and lab

coat. In case of dust, use a

respirator.

[1][3]

Incompatible Materials
Oxidizing and reducing agents

may destroy the color.
[2]

Storage

Keep container tightly closed

in a cool, well-ventilated place.

Avoid freezing, excessive heat,

and sources of ignition.

[1][4]

Disposal Protocol for Red 28
This protocol outlines the recommended step-by-step procedure for the disposal of Red 28 in a

laboratory setting.

Objective: To safely dispose of Red 28 in accordance with institutional and local regulations.

Materials:

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Appropriate waste container (sturdy, leak-proof, and compatible with the waste)[5][6][7]

Hazardous waste label

Access to the institution's Environmental Health and Safety (EHS) office guidelines and

waste pickup request system

Procedure:
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Waste Identification and Segregation:

Identify the waste as non-hazardous or hazardous according to your institution's and local

guidelines. Although Red 28 is not GHS-classified as hazardous, some jurisdictions may

have specific disposal requirements for dyes.

Do not mix Red 28 waste with incompatible materials, such as strong oxidizing or reducing

agents.[2]

Segregate solid waste (e.g., contaminated gloves, paper towels) from liquid waste.

Containerization:

Select a sturdy, leak-proof container for collecting the Red 28 waste. The original

container can be used if it is in good condition.[7]

Ensure the container is compatible with the waste material.

Keep the container closed at all times, except when adding waste.[6][7]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by

your institution) and list the contents, including "Red 28" and any other components.[7]

Indicate the approximate concentration or quantity of the waste.

Waste Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Disposal Request and Pickup:

Once the container is full or ready for disposal, submit a waste pickup request to your

institution's Environmental Health and Safety (EHS) office.
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Follow the specific procedures outlined by your EHS for waste pickup.

Spill Management:

In the event of a spill, isolate the area immediately.[1]

For solid spills, carefully sweep or vacuum the material into a disposal container.[1] Avoid

generating dust.

For liquid spills, absorb the material with an inert absorbent and place it in the waste

container.

Ventilate the area if necessary.[1]

Clean the spill area thoroughly with soap and water.[1]

Regulatory Compliance:

Always consult your institution's EHS guidelines and local, state, and federal regulations

for chemical waste disposal.[4] Disposal methods may vary based on location.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Red 28.
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Caption: Workflow for the proper disposal of Red 28 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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